Cas no 101623-69-2 (1-Chloroethyl (4-nitrophenyl) Carbonate)

• Product Name: 1-Chloroethyl (4-nitrophenyl) Carbonate
• CAS No: 101623-69-2
• MF: C₉H₈ClNO₅
• MW: 245.616521835327
• CID: 1129644
• Update Time: 2025-04-20

1-Chloroethyl (4-nitrophenyl) Carbonate Chemical and Physical Properties

Names and Identifiers

• 1-chloroethyl (4-nitrophenyl) Carbonate
• CTK0G8080
• ACMC-20m4nr
• (1-chloroethyl)-(4-nitrophenyl)carbonate
• SureCN27126
• Carbonic acid, 1-chloroethyl 4-nitrophenyl ester
• KB-48693
• Carbonic acid4-nitrophenyl ester1-chloro-ethyl ester
• 1-chloroethyl para-nitrophenyl carbonate
• 1-Chloroethyl 4-nitrophenyl carbonate
• 1-Chloroethyl p-nitrophenyl carbonate
• Carbonic acid 4-nitro-phenyl ester 1-chloro-ethyl ester
• AK158831
• DXVQFTPXVZUWIF-UHFFFAOYSA-N
• 1-Chloroethyl=4-nitrophenyl=carbonate
• alpha-chloroethyl 4-nitrophenyl carbonate
• alpha-chloroethyl para-nitrophenyl Carbon
• 1-Chloroethyl (4-nitrophenyl) Carbonate

• Inchi： 1S/C9H8ClNO5/c1-6(10)15-9(12)16-8-4-2-7(3-5-8)11(13)14/h2-6H,1H3
• InChI Key： DXVQFTPXVZUWIF-UHFFFAOYSA-N
• SMILES： ClC(C)OC(=O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.00914
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• XLogP3: 3
• Topological Polar Surface Area: 81.4

Experimental Properties

• Density: 1.415±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 71.0-71.7 ºC (hexane )
• Boiling Point: 359.1±42.0°C at 760 mmHg
• Solubility: Very slightly soluble (0.39 g/l) (25 º C),
• PSA: 78.67

1-Chloroethyl (4-nitrophenyl) Carbonate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes